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Introduction

Apolipoprotein C3 (ApoC3) is a small, 79-amino acid glycoprotein primarily synthesized in the
liver and intestine.[1] It is a key component of triglyceride-rich lipoproteins (TRLS) such as
chylomicrons and very-low-density lipoproteins (VLDL), as well as high-density lipoproteins
(HDL).[2][3] ApoC3 plays a critical role in regulating plasma triglyceride (TG) levels by inhibiting
lipoprotein lipase (LPL) and hepatic lipase, which are crucial enzymes for the hydrolysis of
TGs.[4][5] Additionally, it interferes with the receptor-mediated clearance of TRL remnants by
the liver.[4] Elevated plasma concentrations of ApoC3 are strongly correlated with
hypertriglyceridemia and are considered an independent risk factor for cardiovascular disease
(CVD).[2][4][5] Consequently, accurate quantification of plasma ApoC3 levels is vital for
researchers, scientists, and drug development professionals investigating dyslipidemia,
metabolic syndrome, and cardiovascular therapeutics.

ApoC3 Signaling and Metabolic Regulation

ApoC3 modulates lipid metabolism through several key interactions. It is secreted from the liver
and intestine and associates with circulating lipoproteins.[1] Its primary inhibitory actions on
lipoprotein lipase (LPL) and hepatic lipase reduce the breakdown of triglycerides.[4]
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Furthermore, ApoC3 impedes the uptake of TRL remnants by hepatic receptors, prolonging
their circulation time.[4] This combined action leads to an increase in plasma triglyceride levels.
Genetic studies have confirmed that loss-of-function mutations in the APOC3 gene are
associated with lower plasma TG levels and a reduced risk of ischemic cardiovascular disease.

[415][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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